Cas no 929429-20-9 (N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide)

• Product Name: N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide
• CAS No: 929429-20-9
• MF: C₂₂H₁₅ClN₂O₄
• MW: 406.818504571915
• CID: 5805239
• PubChem ID: 20931071
• Update Time: 2025-06-08

N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-yl]pyridine-4-carboxamide
• N-(2-(4-chlorobenzoyl)-7-methoxybenzofuran-3-yl)isonicotinamide
• F2208-0303
• SR-01000910966-1
• N-{2-[(4-chlorophenyl)carbonyl]-7-methoxy-1-benzofuran-3-yl}pyridine-4-carboxamide
• SR-01000910966
• AKOS001957274
• 929429-20-9
• STL034701
• N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide

• Inchi： 1S/C22H15ClN2O4/c1-28-17-4-2-3-16-18(25-22(27)14-9-11-24-12-10-14)21(29-20(16)17)19(26)13-5-7-15(23)8-6-13/h2-12H,1H3,(H,25,27)
• InChI Key： UVQWNKPKRAVXNT-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NC2C3=CC=CC(OC)=C3OC=2C(=O)C2=CC=C(Cl)C=C2)=O)C=1

Computed Properties

• Exact Mass: 406.0720347g/mol
• Monoisotopic Mass: 406.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide

Comprehensive Overview of N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide (CAS No. 929429-20-9)

N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide (CAS No. 929429-20-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of benzofuran derivatives, which are known for their diverse biological activities. The presence of a pyridine-4-carboxamide moiety and a 4-chlorobenzoyl group enhances its molecular interactions, making it a subject of interest in drug discovery and development.

Researchers have explored the potential of CAS No. 929429-20-9 in various therapeutic areas, including oncology and neurology. Its structural complexity allows it to act as a modulator of specific enzymatic pathways, which is a hot topic in modern pharmacology. For instance, the 7-methoxy-1-benzofuran segment is often associated with antioxidant and anti-inflammatory properties, aligning with current trends in natural product-inspired drug design. This compound’s mechanism of action is frequently compared to other benzofuran-based inhibitors, a keyword highly searched in academic databases and AI-driven research tools.

In the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide exhibits promising characteristics. Its moderate lipophilicity, driven by the chlorobenzoyl and methoxy groups, suggests favorable membrane permeability—a critical factor in oral drug development. These attributes resonate with the growing demand for bioavailable small molecules, a trending search term among medicinal chemists and formulation scientists.

The synthesis of CAS No. 929429-20-9 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Such processes are frequently discussed in patents and peer-reviewed journals, reflecting the compound’s relevance in intellectual property (IP)-driven research. Additionally, its purity and stability under varying conditions make it a candidate for high-throughput screening (HTS) platforms, another area of intense scientific inquiry.

From an industrial perspective, the scalability of N-2-(4-chlorobenzoyl)-7-methoxy-1-benzofuran-3-ylpyridine-4-carboxamide production is a key consideration. Optimizing its synthesis to reduce costs and environmental impact aligns with the principles of green chemistry, a topic dominating sustainability-focused research. The compound’s potential as a lead molecule in drug development further underscores its commercial viability, often linked to searches for novel therapeutic agents and targeted therapies.

In summary, CAS No. 929429-20-9 represents a compelling case study in the intersection of synthetic chemistry and biomedical innovation. Its structural features, combined with emerging applications, position it as a valuable entity in both academic and industrial settings. As research progresses, this compound may unlock new avenues for addressing unmet medical needs, reinforcing its status as a high-potential candidate in modern science.